Cas no 1261907-79-2 (4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid)

• Product Name: 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid
• CAS No: 1261907-79-2
• MF: C₂₁H₁₆FNO₄
• MW: 365.354449272156
• MDL: MFCD18323273
• CID: 5177936
• Update Time: 2025-10-30

4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid
• 2-Fluoro-4-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid

• MDL： MFCD18323273
• Inchi： 1S/C21H16FNO4/c22-19-12-16(8-11-18(19)20(24)25)15-6-9-17(10-7-15)23-21(26)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key： OMOJMBHSQHBLTJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid

Introduction to 4-(4-Cbz-Aminopheny)-2-fluorobenzoic Acid (CAS No. 1261907-79-2)

4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261907-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a fluorine atom and an amine group linked to a carbobenzyloxy (Cbz) moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic entities.

The significance of 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid lies in its potential applications as a building block for drug discovery and development. The fluorine substituent at the 2-position of the benzoic acid core enhances the metabolic stability and binding affinity of the molecule, which are critical factors in medicinal chemistry. Additionally, the presence of a Cbz-protected amine group provides a handle for further functionalization, allowing for the exploration of diverse pharmacological scaffolds.

In recent years, there has been a surge in research focused on fluorinated benzoic acid derivatives due to their promising pharmacological properties. Studies have demonstrated that fluorine atoms can modulate the electronic and steric properties of molecules, leading to improved bioavailability and efficacy. For instance, fluorinated aromatic compounds have been shown to exhibit enhanced binding interactions with biological targets, making them attractive candidates for drug development.

The Cbz-Aminopheny moiety in 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid is particularly noteworthy, as it serves as a protected amino group that can be selectively deprotected under mild conditions. This feature is advantageous in multi-step synthetic routes, where orthogonal reaction conditions are required to achieve high yields and purity. The protection-deprotection strategy is a cornerstone in medicinal chemistry, enabling chemists to construct complex molecules with precision.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce various functional groups at the aromatic ring. These reactions offer high selectivity and efficiency, making them ideal for constructing intricate molecular architectures.

The pharmaceutical industry has shown particular interest in fluorinated benzoic acid derivatives, including 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, due to their potential therapeutic applications. For example, researchers have explored its use in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to fine-tune the electronic properties of these molecules through fluorination allows for the optimization of binding affinities and selectivity against biological targets.

Moreover, the Cbz-protected amine functionality provides a versatile handle for further derivatization. This allows chemists to introduce additional pharmacophores or modify existing ones without compromising the integrity of the core structure. Such flexibility is essential in drug discovery pipelines, where rapid iteration and optimization are often required.

In conclusion, 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid (CAS No. 1261907-79-2) represents a promising compound in pharmaceutical research. Its unique structural features, including the fluorine atom and Cbz-protected amine group, make it an invaluable intermediate for synthesizing novel bioactive agents. The growing body of research on fluorinated benzoic acid derivatives underscores their potential in addressing unmet medical needs through innovative drug design strategies.